![molecular formula C17H18N6O3 B2367619 N-(3,4-dimethoxyphenethyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide CAS No. 1797965-08-2](/img/structure/B2367619.png)
N-(3,4-dimethoxyphenethyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
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Description
N-(3,4-dimethoxyphenethyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H18N6O3 and its molecular weight is 354.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity of Novel Compounds
Several studies have focused on synthesizing novel compounds and exploring their biological activities, including antimicrobial, antitumor, and antioxidant properties. For example, the synthesis of heterocyclic aryl monoazo organic compounds, including various selenopheno derivatives, demonstrated promising antitumor and antimicrobial activities (Khalifa et al., 2015). Another study highlighted the synthesis of enaminones as building blocks for substituted pyrazoles with noted antitumor and antimicrobial activities (Riyadh, 2011).
Microwave-Assisted Synthesis
Microwave-assisted synthesis techniques have been employed to expedite the synthesis of various compounds, including pyridazine derivatives, showcasing the efficiency and versatility of modern synthetic methodologies (Al‐Zaydi & Borik, 2007).
Antioxidant and Antitumor Properties
Compounds with triazole and semicarbazone moieties have demonstrated significant antioxidant and antitumor properties, illustrating the potential of such structures in developing therapeutic agents (Brahmi et al., 2018). Another study synthesized [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives, investigating their potential as endothelial and tumor cell proliferation inhibitors (Ilić et al., 2011).
Novel Antiviral Compounds
Research into the synthesis of benzamide-based 5-aminopyrazoles and their derivatives revealed significant antiavian influenza virus activity, emphasizing the importance of chemical synthesis in addressing global health challenges (Hebishy et al., 2020).
Properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O3/c1-25-14-5-3-12(9-15(14)26-2)7-8-19-17(24)13-4-6-16(22-21-13)23-11-18-10-20-23/h3-6,9-11H,7-8H2,1-2H3,(H,19,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPYXFDZHSBCEIF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)C2=NN=C(C=C2)N3C=NC=N3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.